Cas no 2229577-05-1 (2-(3,5-dimethoxypyridin-4-yl)acetaldehyde)

• Product Name: 2-(3,5-dimethoxypyridin-4-yl)acetaldehyde
• CAS No: 2229577-05-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6103166
• PubChem ID: 147243585
• Update Time: 2025-07-21

2-(3,5-dimethoxypyridin-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxypyridin-4-yl)acetaldehyde
• 2229577-05-1
• EN300-1824788

• Inchi： 1S/C9H11NO3/c1-12-8-5-10-6-9(13-2)7(8)3-4-11/h4-6H,3H2,1-2H3
• InChI Key： IYBKTQYEBOZFII-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1CC=O)OC

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 48.4Ų

Additional information on 2-(3,5-dimethoxypyridin-4-yl)acetaldehyde

Introduction to 2-(3,5-dimethoxypyridin-4-yl)acetaldehyde (CAS No: 2229577-05-1)

2-(3,5-dimethoxypyridin-4-yl)acetaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 2229577-05-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aldehyde derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and synthetic chemistry. The compound features a pyridine core substituted with methoxy groups at the 3rd and 5th positions, coupled with an aldehyde functional group at the 4th position, which contributes to its reactivity and versatility in various chemical transformations.

The molecular structure of 2-(3,5-dimethoxypyridin-4-yl)acetaldehyde encompasses a pyridine ring, which is a nitrogen-containing heterocycle, enhancing its interaction with biological targets. The presence of two methoxy groups at the 3rd and 5th positions introduces electron-donating effects, influencing the electronic properties of the ring. This modification can affect the compound's solubility, stability, and binding affinity to biological receptors. The aldehyde group at the 4th position serves as a reactive site for further functionalization, making it a valuable intermediate in organic synthesis.

In recent years, 2-(3,5-dimethoxypyridin-4-yl)acetaldehyde has been explored in various research avenues, particularly in the development of novel pharmaceuticals. Its structural motif is reminiscent of several bioactive molecules that have shown promise in preclinical studies. The pyridine scaffold is widely recognized for its role in medicinal chemistry due to its ability to form hydrogen bonds and interact with metal ions, which are crucial for enzyme inhibition and receptor binding.

One of the most compelling aspects of 2-(3,5-dimethoxypyridin-4-yl)acetaldehyde is its potential as a building block for more complex molecules. Researchers have leveraged its reactive aldehyde group to introduce diverse functional groups through condensation reactions, leading to the synthesis of Schiff bases and other heterocyclic compounds. These derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that certain Schiff base derivatives derived from 2-(3,5-dimethoxypyridin-4-yl)acetaldehyde exhibit significant inhibitory activity against various bacterial strains and show promise in modulating inflammatory pathways.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 2-(3,5-dimethoxypyridin-4-yl)acetaldehyde and its derivatives. The compound's ability to interact with biological targets suggests its utility in developing drugs that target neurological disorders, cardiovascular diseases, and metabolic conditions. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to specific proteins and enzymes involved in disease pathways. These computational studies have guided experimental efforts toward optimizing lead compounds for clinical development.

Synthetic methodologies for preparing 2-(3,5-dimethoxypyridin-4-yl)acetaldehyde have also seen significant progress. Traditional approaches involve multi-step syntheses starting from readily available pyridine derivatives. However, modern synthetic strategies have focused on more efficient and sustainable methods. Catalytic processes and green chemistry principles have been employed to minimize waste and improve yields. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct the pyridine ring with high precision. Additionally, solvent-free reactions and microwave-assisted synthesis have been explored to enhance reaction efficiency.

The role of 2-(3,5-dimethoxypyridin-4-yl)acetaldehyde in drug discovery extends beyond its use as an intermediate. It has also been investigated as a potential lead compound itself. Preliminary pharmacological studies have shown that this compound exhibits interesting biological activities that warrant further exploration. Its interaction with enzymes such as cytochrome P450 monooxygenases has been studied for its implications in drug metabolism and potential applications in developing enzyme inhibitors for therapeutic purposes.

The future prospects of 2-(3,5-dimethoxypyridin-4-yl)acetaldehyde are promising as research continues to uncover new synthetic routes and biological applications. The compound's versatility makes it a valuable asset in medicinal chemistry libraries used by academic institutions and pharmaceutical companies worldwide. As computational tools become more sophisticated, virtual screening methods will likely identify new derivatives with enhanced pharmacological properties.

In conclusion,2-(3,5-dimethoxypyridin-4-yl)acetaldehyde (CAS No: 2229577-05-1) represents a significant compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features make it a versatile intermediate for developing novel bioactive molecules. Ongoing research continues to expand its potential uses in drug discovery and therapeutic development, highlighting its importance as a key component in modern chemical biology.